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Compound of Interest

Compound Name: N-(mesitylmethyl)-N-phenylamine

Cat. No.: B11938878

Disclaimer: Specific safety and handling data for N-(mesitylmethyl)-N-phenylamine is not
readily available in public safety literature. The following information is based on data for
structurally similar aromatic amines, such as N-methyl-phenylamine and N-
(diphenylmethyl)methylamine. Researchers, scientists, and drug development professionals
should handle N-(mesitylmethyl)-N-phenylamine with extreme caution and perform a
thorough risk assessment before use. The information provided here should be considered as
general guidance.

Introduction

N-(mesitylmethyl)-N-phenylamine is an aromatic amine. Due to the lack of specific
toxicological data, it should be treated as a potentially hazardous substance. This document
provides recommended procedures for the safe handling, storage, and disposal of this
compound, based on the properties of similar chemicals.

Hazard Identification and Safety Precautions

Based on data for related aromatic amines, N-(mesitylmethyl)-N-phenylamine should be
considered toxic by inhalation, in contact with skin, and if swallowed.[1][2][3] It may also cause
damage to organs through prolonged or repeated exposure.[2][3]

Personal Protective Equipment (PPE):
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Gloves: Chemical-resistant gloves (e.g., nitrile) must be worn.[4] Gloves should be inspected
before use and disposed of properly after handling.[4]

Eye Protection: Safety glasses with side shields or chemical goggles are required.[4]

Skin and Body Protection: A lab coat or other protective clothing is necessary to prevent skin
contact.[1]

Respiratory Protection: Work should be conducted in a well-ventilated area, preferably in a
chemical fume hood, to avoid inhalation of vapors or aerosols.[4][5]

Emergency First Aid Procedures:

After Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek
immediate medical attention.

After Skin Contact: Immediately wash the affected area with plenty of soap and water.
Remove contaminated clothing and wash it before reuse. Seek medical advice if irritation
persists.

After Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing and seek medical attention.[5]

After Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate
medical attention.[1][4]

Quantitative Data for Structurally Similar
Compounds

The following table summarizes key quantitative data for N-methyl-phenylamine, a structurally

related compound. This data is provided for reference and may not accurately reflect the

properties of N-(mesitylmethyl)-N-phenylamine.
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Property Value Reference Compound
Molecular Formula C7HON N-methyl-phenylamine
Molecular Weight 107.15 g/mol N-methyl-phenylamine
Boiling Point 196 °C N-methyl-phenylamine
Melting Point -57 °C N-methyl-phenylamine
Density 0.989 g/mL at 25 °C N-methyl-phenylamine
Flash Point 78 °C N-methyl-phenylamine
Solubility Slightly soluble in water N-methyl-phenylamine
Oral LD50 (rabbit) 280 mg/kg N-methyl-phenylamine

Experimental Protocols

The following is a general protocol for a laboratory-scale reaction involving an aromatic amine
like N-(mesitylmethyl)-N-phenylamine. This protocol is for illustrative purposes and should be
adapted based on the specific requirements of the experiment.

General Synthesis Workflow
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Caption: General workflow for a chemical synthesis involving N-(mesitylmethyl)-N-
phenylamine.

Detailed Methodology

e Preparation:

o Always wear appropriate personal protective equipment (PPE), including a lab coat,
chemical-resistant gloves, and safety goggles.

o Set up the reaction apparatus in a certified chemical fume hood.

o Carefully weigh and prepare all reagents. Handle N-(mesitylmethyl)-N-phenylamine in
the fume hood.

e Reaction:

o In a round-bottom flask equipped with a magnetic stir bar and under an inert atmosphere
(e.g., nitrogen or argon), combine the reactants and solvent.

o Heat the reaction mixture to the desired temperature and stir for the required duration.

o Monitor the progress of the reaction using an appropriate analytical technique, such as
thin-layer chromatography (TLC).

o Work-up:

o Once the reaction is complete, cool the mixture to room temperature.

o

Quench the reaction by slowly adding an appropriate quenching agent.

[¢]

Perform a liquid-liquid extraction to separate the product from the aqueous layer.

o

Dry the organic layer over an anhydrous drying agent (e.g., sodium sulfate).

[e]

Remove the solvent under reduced pressure using a rotary evaporator.

e Purification:
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o Purify the crude product using a suitable technique, such as column chromatography.

o Characterize the final product using analytical methods like NMR and mass spectrometry
to confirm its identity and purity.

Storage and Disposal
Storage:

o Store N-(mesitylmethyl)-N-phenylamine in a tightly closed container in a cool, dry, and
well-ventilated area.[4]

o Keep it away from heat, sparks, and open flames.[5]

o Store locked up or in an area accessible only to authorized personnel.

Disposal:

» Dispose of waste material in accordance with local, state, and federal regulations.[5]
e This material and its container must be disposed of as hazardous waste.

» Avoid release to the environment.[1][2]

Logical Relationships for Safe Handling
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Caption: Logical relationships for the safe handling of N-(mesitylmethyl)-N-phenylamine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for N-(mesitylmethyl)-
N-phenylamine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b11938878#safe-handling-and-storage-of-n-
mesitylmethyl-n-phenylamine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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